Cas no 1173018-69-3 (1-Methylxanthine-13C4,15N3)

• Product Name: 1-Methylxanthine-13C4,15N3
• CAS No: 1173018-69-3
• MF: C₆H₆N₄O₂
• MW: 173.09
• CID: 1058053
• PubChem ID: 53442244
• Update Time: 2025-05-22

1-Methylxanthine-13C4,15N3 Chemical and Physical Properties

Names and Identifiers

• 1-Methylxanthine-[13C4,15N3]
• 1-Methylxanthine-13C4,15N3
• 1-Methylxanthine-2,4,5,6-13C4, 1,3,9-15N3 >=98 atom %, >=98% (CP)
• 1-Methylxanthine-2,4,5,6-13C4, 1,3,9-15N3
• CS-0356288
• HY-W008449S1
• 1-Methylxanthine-2,4,5,6-13C4, 1,3,9-15N3, >=98 atom %, >=98% (CP)
• 1173018-69-3

• Inchi： 1S/C6H6N4O2/c1-10-5(11)3-4(8-2-7-3)9-6(10)12/h2H,1H3,(H,7,8)(H,9,12)/i3+1,4+1,5+1,6+1,8+1,9+1,10+1
• InChI Key： MVOYJPOZRLFTCP-UDDVCBLJSA-N
• SMILES： [15N]1(C)[13C](=O)[13C]2NC=[15N][13C]=2[15NH][13C]1=O

Computed Properties

• Exact Mass: 173.05359947g/mol
• Monoisotopic Mass: 173.05359947g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 78.1Ų

Additional information on 1-Methylxanthine-13C4,15N3

Compound CAS No. 1173018-69-3: 1-Methylxanthine-¹³C₄,¹⁵N₃

Introduction to 1-Methylxanthine-¹³C₄,¹⁵N₃

The compound with CAS No. 1173018-69-3, commonly referred to as 1-Methylxanthine-¹³C₄,¹⁵N₃, is a highly specialized chemical entity that has garnered significant attention in the fields of pharmacology and metabolic research. This compound is a derivative of xanthine, a naturally occurring purine alkaloid, which has been extensively studied for its role in various biological processes. The isotopic labeling with ¹³C and ¹⁵N enhances its utility in advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, enabling researchers to track its behavior in complex biological systems with unprecedented precision.

Structural and Chemical Properties of 1-Methylxanthine-¹³C₄,¹⁵N₃

The molecular structure of 1-Methylxanthine-¹³C₄,¹⁵N₃ consists of a xanthine backbone with a methyl group attached at the position. The incorporation of four carbon atoms labeled with ¹³C and three nitrogen atoms labeled with